Cas no 1321772-80-8 (N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide)

• Product Name: N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide
• CAS No: 1321772-80-8
• MF: C₂₄H₂₆N₂O₄
• MW: 406.474246501923
• CID: 6515503
• Update Time: 2025-11-06

N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide
• (E)-N-(5-hexyl-2,4-dihydroxybenzylidene)-1-hydroxy-2-naphthohydrazide
• 2-Naphthalenecarboxylic acid, 1-hydroxy-, (2E)-2-[(5-hexyl-2,4-dihydroxyphenyl)methylene]hydrazide

• Inchi： 1S/C24H26N2O4/c1-2-3-4-5-9-17-13-18(22(28)14-21(17)27)15-25-26-24(30)20-12-11-16-8-6-7-10-19(16)23(20)29/h6-8,10-15,27-29H,2-5,9H2,1H3,(H,26,30)/b25-15+
• InChI Key： OHYQAAZNHRLMQJ-MFKUBSTISA-N
• SMILES： C1(O)=C2C(C=CC=C2)=CC=C1C(N/N=C/C1=CC(CCCCCC)=C(O)C=C1O)=O

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• pka: 8.24±0.50(Predicted)

Additional information on N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide

Recent Advances in the Study of N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide (CAS: 1321772-80-8)

The compound N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide (CAS: 1321772-80-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This hydrazide derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activities, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the compound's ability to modulate key biological pathways, particularly those involved in inflammation and oxidative stress. Studies have demonstrated that this molecule exhibits potent antioxidant properties, which are attributed to its ability to scavenge reactive oxygen species (ROS) and chelate metal ions. These findings suggest its potential utility in the treatment of diseases associated with oxidative damage, such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide has shown promising anti-inflammatory effects. Experimental models have revealed that the compound can inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, by suppressing the activation of NF-κB signaling pathways. This dual functionality—combining antioxidant and anti-inflammatory properties—positions the compound as a versatile candidate for further pharmacological investigation.

The synthesis and structural optimization of this compound have also been explored in recent studies. Researchers have employed various synthetic strategies to enhance its bioavailability and stability, including the introduction of hydrophilic moieties and the optimization of its hydrazide linkage. These modifications have yielded derivatives with improved pharmacokinetic profiles, paving the way for preclinical evaluations.

Despite these advancements, challenges remain in the development of N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through further structure-activity relationship (SAR) studies and in vivo testing. Nonetheless, the compound's unique pharmacological profile and mechanistic insights provide a solid foundation for future research.

In conclusion, the recent studies on N'-(1E)-(5-hexyl-2,4-dihydroxyphenyl)methylidene-1-hydroxynaphthalene-2-carbohydrazide (CAS: 1321772-80-8) highlight its potential as a multifunctional therapeutic agent. Its dual antioxidant and anti-inflammatory activities, coupled with ongoing efforts to optimize its chemical properties, make it a compelling subject for continued investigation in the field of chemical biology and drug discovery.